Cas no 1093865-65-6 (Methyl 4-fluoro-3-formylbenzoate)

Methyl 4-fluoro-3-formylbenzoate Properties

Names and Identifiers

• 4-Fluoro-3-formylbenzoic acid methyl ester
• methyl 4-fluoro-3-formylbenzoate
• METHYL 3-FORMYL-4-FLUOROBENZOATE
• VJWHOSFTDOXSAS-UHFFFAOYSA-N
• BCP14106
• CL8554
• ST2407251
• X8918
• 4-fluoro-3-formyl-benzoic acid methyl ester
• METHYL 4-FLUORO-3-FORMYLBENZOATE
• MFCD16036861
• SCHEMBL459873
• CS-0103393
• DB-431349
• AKOS015998879
• DTXSID80697533
• 1093865-65-6
• SY020436
• AS-46049
• METHYL4-FLUORO-3-FORMYLBENZOATE
• EN300-318294
• Z1255362696
• +Expand

• MDL： MFCD16036861
• InChIKey： VJWHOSFTDOXSAS-UHFFFAOYSA-N
• Inchi： 1S/C9H7FO3/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-5H,1H3
• SMILES： FC1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1C([H])=O

Computed Properties

• Exact Mass: 182.03791
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.03792224g/mol
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• PSA: 43.37
• Boiling Point: 275 ºC
• Flash Point: 117 ºC
• Density: 1.271